Cas no 865544-64-5 (2-bromo-N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 2-bromo-N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865544-64-5
• MF: C₁₆H₁₂BrN₃O₃S
• MW: 406.253781318665
• CID: 6237039
• PubChem ID: 2104826
• Update Time: 2025-10-25

2-bromo-N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 2-bromo-N-[(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 865544-64-5
• (E)-2-bromo-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)benzamide
• 2-bromo-N-(3-ethyl-6-nitro-1,3-benzothiazol-2-ylidene)benzamide
• F1381-0711
• AKOS024608331

• Inchi： 1S/C16H12BrN3O3S/c1-2-19-13-8-7-10(20(22)23)9-14(13)24-16(19)18-15(21)11-5-3-4-6-12(11)17/h3-9H,2H2,1H3/b18-16-
• InChI Key： GULHFPQGSFWWIX-VLGSPTGOSA-N
• SMILES： BrC1C=CC=CC=1C(/N=C1/N(CC)C2C=CC(=CC=2S/1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 404.97828g/mol
• Monoisotopic Mass: 404.97828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Compound CAS No. 865544-64-5: 2-Bromo-N-(2E)-3-Ethyl-6-Nitro-2,3-Dihydro-1,3-Benzothiazol-2-Ylidenebenzamide

The compound with CAS No. 865544-64-5, known as 2-bromo-N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, is a highly specialized organic compound with a complex structure and potential applications in various fields of chemistry and materials science. This compound is characterized by its intricate molecular architecture, which includes a benzothiazole ring system, a nitro group, and a bromine atom, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of advanced materials and pharmaceutical agents. The presence of the benzothiazole core in this compound makes it particularly interesting for researchers exploring its potential in optoelectronic devices or as a precursor for drug development. The nitro group attached to the benzothiazole ring adds electron-withdrawing properties, which can influence the compound's reactivity and stability under various conditions.

The bromine atom in this compound plays a significant role in its chemical behavior. Bromine is known for its high electronegativity and ability to participate in various substitution reactions, making this compound a potential candidate for further functionalization. Recent advancements in organobromine chemistry have opened new avenues for utilizing such compounds in catalytic processes and synthetic pathways.

The (2E)-configuration of the imine group within the molecule is another critical feature that affects its electronic properties and reactivity. This configuration ensures a planar arrangement of the substituents, which can enhance conjugation effects and influence the molecule's absorption spectrum. Such characteristics are valuable in applications involving light-harvesting materials or sensors.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and possibly oxidation steps to introduce the nitro group. The synthesis strategy must carefully consider the steric and electronic effects of each substituent to ensure high yields and purity of the final product.

Recent research has also explored the biological activity of similar benzothiazole derivatives, suggesting potential applications in antifungal or anticancer therapies. While specific data on this particular compound are limited, its structural features suggest that it could exhibit similar bioactive properties under appropriate conditions.

In terms of characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in confirming the molecular structure and stereochemistry of this compound. These methods provide critical insights into the spatial arrangement of atoms and bonds, which are essential for understanding its physical and chemical properties.

Looking ahead, the versatility of this compound's structure offers numerous opportunities for further research and development. Potential areas include exploring its role as a building block for more complex molecules, investigating its photochemical properties for use in light-responsive materials, or evaluating its suitability as an intermediate in pharmaceutical synthesis.

In conclusion, CAS No. 865544-64-5, or 2-bromo-N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, represents a fascinating example of how intricate molecular design can lead to compounds with diverse applications. As research continues to uncover new possibilities for this compound, it holds promise for contributing to advancements in both academic and industrial settings.